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Introduction

Alpha-hemolytic streptococci are a diverse group of bacteria characterized by their ability to

cause partial or "greening" hemolysis on blood agar.[1][2][3] This group includes the clinically

significant pathogen Streptococcus pneumoniae (pneumococcus) and the viridans group

streptococci, which are part of the normal human oral flora but can cause opportunistic

infections.[3][4][5] Accurate differentiation between S. pneumoniae and other alpha-hemolytic

streptococci is crucial for appropriate diagnosis and treatment of infections.[6]

Ethylhydrocupreine hydrochloride, commonly known as optochin, is a chemical that provides

a reliable and cost-effective method for the presumptive identification of S. pneumoniae.[7][8]

Principle of the Optochin Susceptibility Test

The optochin susceptibility test is based on the differential sensitivity of alpha-hemolytic

streptococci to ethylhydrocupreine. Streptococcus pneumoniae is uniquely susceptible to

optochin, while other alpha-hemolytic streptococci, collectively known as viridans streptococci,

are typically resistant.[5][9][10] Optochin, a quinine derivative, disrupts the cell membrane of S.

pneumoniae, leading to changes in surface tension and the activation of autolytic enzymes that

hydrolyze the peptidoglycan layer, resulting in cell lysis.[1][7][11] This susceptibility is observed

as a zone of growth inhibition around an optochin-impregnated disk on a blood agar plate.[9]

[11]
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Data Presentation
The following table summarizes the quantitative data used for the interpretation of the optochin

susceptibility test results.

Test Parameter
Result
Interpretation

Presumptive
Identification

Further Action

Zone of Inhibition

Diameter (6mm, 5 µg

disk)

≥ 14 mm
Streptococcus

pneumoniae

Report as

presumptively

identified.

Zone of Inhibition

Diameter (6mm, 5 µg

disk)

< 14 mm
Questionable for S.

pneumoniae

Perform bile solubility

test for confirmation.

[7][9]

Zone of Inhibition

Diameter (6mm, 5 µg

disk)

No zone of inhibition Viridans streptococci
Report as viridans

streptococci.

Experimental Protocols
Materials

5% Sheep Blood Agar plates[12]

Optochin disks (6 mm, 5 µg)[8]

Sterile inoculating loops or swabs[8]

Sterile forceps[12]

Incubator with a 5-10% CO2 enriched environment[7][12]

Millimeter ruler or caliper[7]

Pure, 18-24 hour culture of an alpha-hemolytic streptococcus[7]

Protocol for Optochin Disk Diffusion Test
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Using a sterile inoculating loop, select three to four well-isolated colonies of the alpha-

hemolytic organism to be tested.[7]

Streak the selected colonies onto a 5% sheep blood agar plate to obtain confluent growth.[7]

Using sterile forceps, place an optochin disk onto the inoculated surface of the agar.[7][12]

Gently press the disk to ensure it adheres firmly to the agar surface.[7]

Incubate the plate at 35 ± 2°C for 18-24 hours in a 5-10% CO2 enriched environment.[7][12]

After incubation, observe the plate for a zone of inhibition around the optochin disk.

If a zone of inhibition is present, measure its diameter in millimeters using a ruler or caliper.

[7]

Quality Control

Positive Control:Streptococcus pneumoniae (e.g., ATCC 49619) should show a zone of

inhibition of ≥ 14 mm.

Negative Control: A viridans streptococcus species (e.g., Streptococcus mitis) should show

no zone of inhibition.
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Start: Isolate alpha-hemolytic streptococcus colonies

Inoculate 5% sheep blood agar plate for confluent growth

Aseptically place optochin disk on the inoculated plate

Incubate at 35°C in 5-10% CO2 for 18-24 hours

Observe for a zone of inhibition around the disk

Measure the diameter of the zone of inhibition (if present)

Interpret results based on zone diameter

≥ 14 mm: Presumptive S. pneumoniae

≥ 14 mm

< 14 mm: Questionable

< 14 mm

No zone: Viridans streptococci

No Zone

End: Report presumptive S. pneumoniae

Perform bile solubility test for confirmation

End: Report viridans streptococci

Positive Negative

Click to download full resolution via product page

Caption: Experimental workflow for optochin susceptibility testing.
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Mechanism in S. pneumoniae

Ethylhydrocupreine (Optochin)

Streptococcus pneumoniae Viridans Streptococci

Disruption of Cell Membrane Integrity

Susceptible

Resistance (No Lysis)

Resistant

Activation of Autolytic Enzymes (e.g., LytA)

Cell Lysis

Click to download full resolution via product page

Caption: Mechanism of optochin on alpha-hemolytic streptococci.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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